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Compound of Interest

Compound Name: m-PEG-triethoxysilane (MW 5000)

Cat. No.: B13727185

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety, handling, and
experimental application of m-PEG-triethoxysilane. The information is curated for professionals
in research and development who utilize this versatile molecule for surface modification and

bioconjugation.

Chemical Identification and Properties

m-PEG-triethoxysilane is a polyethylene glycol (PEG) derivative containing a methoxy group at
one terminus and a reactive triethoxysilane group at the other.[1] This structure allows for the
covalent attachment of the hydrophilic PEG chain to inorganic surfaces, such as glass and
silica.[2][3][4] It is commonly used in medical research, drug-release systems, nanotechnology,
and cell culture to create biocompatible and fouling-resistant surfaces.[3][5]

The physicochemical properties can vary depending on the molecular weight of the PEG chain.
For a representative compound, 3-[Methoxy(polyethyleneoxy)6-9]propyltrimethoxysilane, the
following properties have been reported:
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Property Value

CAS Number 65994-07-2

Molecular Formula CH30(C2H40)6-9(CH2)3Si(OCH3)3
Molecular Weight 459-591 g/mol

Appearance Off-white/white solid or viscous liquid
Boiling Point Not Available

Melting Point -8 °C

Flash Point 88 °C

Density 1.076 g/mL

Refractive Index @ 20°C 1.403

Solubili Soluble in water, dichloromethane, chloroform,
olubility o
acetonitrile

Data sourced from Gelest Inc. for 3-[Methoxy(polyethyleneoxy)6-9]propyltrimethoxysilane.[6]

Safety and Hazard Information

The hazard classification of m-PEG-triethoxysilane can vary depending on the specific product
and supplier. While some safety data sheets (SDS) for higher molecular weight versions
classify it as not a hazardous substance or mixture[7][8], others for similar or lower molecular
weight silane PEGs indicate potential hazards. For instance, some variants are classified as
combustible liquids that can cause skin and serious eye irritation, and may cause respiratory
irritation.[9] One SDS for m-PEG3-triethoxysilane indicates it is harmful if swallowed and very
toxic to aquatic life with long-lasting effects.[10]

Precautionary Statements:

e Prevention: Wash hands thoroughly after handling.[10][11] Do not eat, drink or smoke when
using this product.[10][11] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9][11]
Use only outdoors or in a well-ventilated area.[9][11] Wear protective gloves, protective

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.gelest.com/product/SIM6492.7/
https://file.medchemexpress.eu/batch_PDF/HY-140704/m-PEG-triethoxysilane-MW-5000-SDS-MedChemExpress.pdf
https://creativepegworks.com/wp-content/uploads/2022/03/SDS-of-mPEG-Silane.pdf
https://s3.amazonaws.com/gelest/sds/SIM6492.72_GHS+US_English+US.pdf
https://dcchemicals.com/msds/MSDS_DC35594.html
https://dcchemicals.com/msds/MSDS_DC35594.html
https://www.fishersci.com/store/msds?partNumber=AC164810100&productDescription=TRIETHOXYSILANE%2C+95%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://dcchemicals.com/msds/MSDS_DC35594.html
https://www.fishersci.com/store/msds?partNumber=AC164810100&productDescription=TRIETHOXYSILANE%2C+95%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://s3.amazonaws.com/gelest/sds/SIM6492.72_GHS+US_English+US.pdf
https://www.fishersci.com/store/msds?partNumber=AC164810100&productDescription=TRIETHOXYSILANE%2C+95%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://s3.amazonaws.com/gelest/sds/SIM6492.72_GHS+US_English+US.pdf
https://www.fishersci.com/store/msds?partNumber=AC164810100&productDescription=TRIETHOXYSILANE%2C+95%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13727185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

clothing, eye protection, and face protection.[11] Keep away from heat, sparks, open flames,
and hot surfaces.[11][12]

o Response: If swallowed, call a poison center or doctor if you feel unwell and rinse your
mouth.[10][11] If on skin, take off immediately all contaminated clothing and rinse the skin
with water.[11][12] If in eyes, rinse cautiously with water for several minutes, remove contact
lenses if present and easy to do, and continue rinsing.[11]

» Storage: Store in a well-ventilated place and keep the container tightly closed.[11] Store
locked up.[11] It is recommended to store at -20°C, desiccated, and to avoid frequent
thawing and freezing as the silane group is sensitive to moisture.[2][13]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[10][11]

Handling and Personal Protection

Proper handling of m-PEG-triethoxysilane is crucial to ensure laboratory safety. The following is
a logical workflow for handling this chemical in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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